![molecular formula C20H22FN3O6 B4941900 1-(4-fluorobenzyl)-4-(4-nitrobenzyl)piperazine oxalate](/img/structure/B4941900.png)
1-(4-fluorobenzyl)-4-(4-nitrobenzyl)piperazine oxalate
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Overview
Description
1-(4-fluorobenzyl)-4-(4-nitrobenzyl)piperazine oxalate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a piperazine derivative that has gained attention due to its unique pharmacological properties, including its ability to selectively target certain receptors in the brain.
Mechanism of Action
The mechanism of action of 1-(4-fluorobenzyl)-4-(4-nitrobenzyl)piperazine oxalate involves its ability to selectively bind to certain receptors in the brain. This binding results in the modulation of neurotransmitter release, leading to changes in neuronal activity and behavior.
Biochemical and Physiological Effects
Studies have shown that this compound has a number of biochemical and physiological effects, including the modulation of serotonin and dopamine release in the brain. Additionally, the compound has been shown to have anxiolytic and antidepressant effects in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(4-fluorobenzyl)-4-(4-nitrobenzyl)piperazine oxalate in lab experiments is its ability to selectively target certain receptors in the brain. This allows for more precise manipulation of neuronal activity and behavior. However, the compound's complex synthesis method and potential toxicity may limit its use in certain experiments.
Future Directions
There are numerous future directions for research involving 1-(4-fluorobenzyl)-4-(4-nitrobenzyl)piperazine oxalate. Some potential areas of research include its use in the treatment of anxiety and depression, as well as its potential applications in the study of addiction and reward pathways in the brain. Additionally, further research is needed to better understand the compound's mechanism of action and potential side effects.
Synthesis Methods
The synthesis of 1-(4-fluorobenzyl)-4-(4-nitrobenzyl)piperazine oxalate involves several steps, including the reaction of piperazine with 4-fluorobenzyl chloride and 4-nitrobenzyl chloride. The resulting compound is then purified through a series of chromatographic techniques to obtain the final product in high yield and purity.
Scientific Research Applications
1-(4-fluorobenzyl)-4-(4-nitrobenzyl)piperazine oxalate has been extensively studied for its potential applications in scientific research. One of the most promising areas of research involves the compound's ability to selectively target certain receptors in the brain, including the serotonin 5-HT1A receptor and the dopamine D2 receptor.
Properties
IUPAC Name |
1-[(4-fluorophenyl)methyl]-4-[(4-nitrophenyl)methyl]piperazine;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20FN3O2.C2H2O4/c19-17-5-1-15(2-6-17)13-20-9-11-21(12-10-20)14-16-3-7-18(8-4-16)22(23)24;3-1(4)2(5)6/h1-8H,9-14H2;(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFHCXBRRXVHTBT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=C(C=C2)[N+](=O)[O-])CC3=CC=C(C=C3)F.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22FN3O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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